Cas no 294849-19-7 (2,5-Dichloro-N-morpholinobenzenesulfonamide)

2,5-Dichloro-N-morpholinobenzenesulfonamide is a sulfonamide derivative characterized by its dichloro-substituted benzene ring and morpholine functional group. This compound exhibits notable reactivity due to the electron-withdrawing effects of the chlorine substituents, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features enhance stability and selectivity in nucleophilic substitution reactions. The morpholine moiety further contributes to solubility in polar organic solvents, facilitating its use in diverse synthetic applications. This compound is suited for researchers seeking a versatile sulfonamide building block with predictable reactivity and potential bioactivity. Proper handling and storage are recommended due to its sensitivity to moisture and light.
2,5-Dichloro-N-morpholinobenzenesulfonamide structure
294849-19-7 structure
Product Name:2,5-Dichloro-N-morpholinobenzenesulfonamide
CAS No:294849-19-7
MF:C10H12Cl2N2O3S
MW:311.184879302979
CID:4644014
Update Time:2025-05-20

2,5-Dichloro-N-morpholinobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,5-dichloro-N-morpholinobenzenesulfonamide
    • Benzenesulfonamide, 2,5-dichloro-N-4-morpholinyl-
    • 2,5-Dichloro-N-morpholinobenzenesulfonamide
    • Inchi: 1S/C10H12Cl2N2O3S/c11-8-1-2-9(12)10(7-8)18(15,16)13-14-3-5-17-6-4-14/h1-2,7,13H,3-6H2
    • InChI Key: PVMNYJRGWHSMNP-UHFFFAOYSA-N
    • SMILES: C1(S(NN2CCOCC2)(=O)=O)=CC(Cl)=CC=C1Cl

2,5-Dichloro-N-morpholinobenzenesulfonamide Pricemore >>

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Additional information on 2,5-Dichloro-N-morpholinobenzenesulfonamide

Introduction to 2,5-Dichloro-N-morpholinobenzenesulfonamide (CAS No. 294849-19-7)

2,5-Dichloro-N-morpholinobenzenesulfonamide (CAS No. 294849-19-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine group and a sulfonamide moiety, making it a versatile candidate for various applications in drug discovery and development.

The chemical structure of 2,5-Dichloro-N-morpholinobenzenesulfonamide consists of a benzene ring substituted with two chlorine atoms at the 2 and 5 positions, and an N-morpholino sulfonamide group attached to the benzene ring. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

In recent years, 2,5-Dichloro-N-morpholinobenzenesulfonamide has been extensively studied for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. These findings have sparked interest among scientists and pharmaceutical companies to further investigate its potential therapeutic uses.

One of the key areas of research involving 2,5-Dichloro-N-morpholinobenzenesulfonamide is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating the inflammatory response, 2,5-Dichloro-N-morpholinobenzenesulfonamide has the potential to provide new treatment options for these conditions.

Beyond its anti-inflammatory properties, 2,5-Dichloro-N-morpholinobenzenesulfonamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of specific signaling pathways that are often dysregulated in cancer cells. For example, it has been shown to inhibit the PI3K/AKT pathway, which is frequently activated in various types of cancer. This selective cytotoxicity makes 2,5-Dichloro-N-morpholinobenzenesulfonamide an attractive candidate for further development as an anticancer agent.

In addition to its anti-inflammatory and anti-cancer activities, 2,5-Dichloro-N-morpholinobenzenesulfonamide has also been investigated for its antiviral properties. Studies have shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells or to inhibit viral replication within infected cells. These findings suggest that 2,5-Dichloro-N-morpholinobenzenesulfonamide could be developed as a broad-spectrum antiviral agent.

The pharmacokinetic profile of 2,5-Dichloro-N-morpholinobenzenesulfonamide is another important aspect that has been studied in detail. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it shows low toxicity in animal models, which is a positive indication for its safety profile.

To further advance the development of 2,5-Dichloro-N-morpholinobenzenesulfonamide, several clinical trials are currently underway to evaluate its efficacy and safety in humans. These trials are focusing on various indications such as inflammatory diseases and cancer. Early results from these trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit.

In conclusion, 2,5-Dichloro-N-morpholinobenzenesulfonamide (CAS No. 294849-19-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. As more data from ongoing studies become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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